Methacrylamide
Overview
Description
Methacrylamide is an organic compound with the formula CH2=C(CH3)C(O)NH2 . It is a colorless or white solid and is a monomer for the production of polymers and copolymers, some of which are used in hydrogels . It is also a precursor of methyl methacrylate . Methacrylamide is a functional monomer with three functional groups—vinyl, methyl, and amide—in one molecule and serves as an ingredient in the manufacturing of chemicals utilized across various industries and applications .
Synthesis Analysis
Polymethacrylamide (PMAAm) can be synthesized via a cost-efficient photoiniferter reversible addition–fragmentation chain transfer (RAFT) polymerization . The microwave-induced synthesis of polymethacrylamide-grafted-gellan gum (PMaa-g-GG) was carried out by free radical initiation using cerric (IV) ammonium nitrate (CAN) as a redox initiator .Molecular Structure Analysis
Methacrylamide is a member of acrylamides and a primary carboxamide . Its molecular formula is C4H7NO .Chemical Reactions Analysis
Methacrylamide is involved in various chemical reactions. For instance, it is used in the production of hydrogels . It is also used in the synthesis of polymethacrylamide-grafted-gellan gum (PMaa-g-GG) via free radical initiation .Physical And Chemical Properties Analysis
Methacrylamide is a colorless or white solid . Its molar mass is 85.106 g·mol−1 . It appears as white odorless crystals . Its density is 1.10-1.12 g/cm3 . It has a melting point of 106 to 109 °C and a boiling point of 215 °C . It is soluble in water with a solubility of 202 g/L at 20 °C .Scientific Research Applications
Biomedical Engineering - Hydrogels
Methods of Application: The creation of these hydrogels involves derivatizing gelatin with methacrylamide and methacrylate groups . The hydrogels are then photo-crosslinked to provide shape fidelity and stability .
Hybrid Hydrogels
Methods of Application: The preparation of these hybrid hydrogels involves the combination of methacrylated gelatin (GelMA) and synthetic polymers to form different types of frequently used hybrid hydrogel networks: co-networks, interpenetrating networks (IPNs), and semi-interpenetrating networks (semi-IPNs) .
Load-Bearing Tissue Applications
Methods of Application: The creation of these hydrogels involves derivatizing gelatin with methacrylamide and methacrylate groups . The hydrogels are then photo-crosslinked to provide shape fidelity and stability .
Precursor to Methyl Methacrylate
Methods of Application: The specific methods of application in the synthesis of methyl methacrylate from Methacrylamide can vary based on the specific requirements of the process .
Trace Metals Extraction
Methods of Application: The creation of these polymer resins involves the synthesis of methacrylamide-derived polymers, which are then used as sorbents in the extraction of trace metals .
Safety And Hazards
Methacrylamide is harmful if swallowed and causes serious eye irritation . It may cause respiratory irritation and may cause damage to organs through prolonged or repeated exposure . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of eye contact, it is advised to rinse cautiously with water for several minutes .
Future Directions
Methacrylamide-based polymers have been used in numerous areas of engineering and materials science . They demonstrate outstanding mechanical and optical properties owing to high transparency, lightweight nature, high impact resistance, and stress relaxation across glass transition temperature . These copolymers have unique characteristics of retaining optical and microstructural integrities during successive bending or elongations which make them an attractive choice for materials of stretchable electronics .
properties
IUPAC Name |
2-methylprop-2-enamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO/c1-3(2)4(5)6/h1H2,2H3,(H2,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPSGWSUVKBHSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
25014-12-4 | |
Record name | Polymethacrylamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25014-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID8029600 | |
Record name | Methacrylamide | |
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URL | https://comptox.epa.gov/dashboard/DTXSID8029600 | |
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Molecular Weight |
85.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White crystalline solid; [Alfa Aesar MSDS] | |
Record name | 2-Propenamide, 2-methyl- | |
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Record name | Methacrylamide | |
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Vapor Pressure |
0.1 [mmHg] | |
Record name | Methacrylamide | |
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Product Name |
Methacrylamide | |
CAS RN |
79-39-0 | |
Record name | Methacrylamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79-39-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methacrylamide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000079390 | |
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Record name | METHACRYLAMIDE | |
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Record name | METHACRYLAMIDE | |
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Record name | 2-Propenamide, 2-methyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Methacrylamide | |
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Record name | Methacrylamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.094 | |
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Record name | 2-METHYLACRYLAMIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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